Cas no 1428363-72-7 (1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide)

• Product Name: 1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide
• CAS No: 1428363-72-7
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 6357599
• PubChem ID: 71785503
• Update Time: 2025-05-20

1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide
• VU0532869-1
• 1428363-72-7
• F6125-2776
• AKOS024533098

• Inchi： 1S/C8H14N2O3/c1-6(11)10-4-7(5-10)8(12)9(2)13-3/h7H,4-5H2,1-3H3
• InChI Key： KDIWBBSZFVSAQP-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CC(C(N(OC)C)=O)C1

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide

Introduction to 1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide (CAS No. 1428363-72-7)

1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1428363-72-7, this molecule represents a unique structural motif that combines acetyl, methoxy, and methyl functional groups with an azetidine core. The azetidine ring, a six-membered heterocycle containing nitrogen, is particularly noteworthy due to its potential in drug design, offering a balance between structural flexibility and biological activity. This introduction delves into the chemical properties, synthetic pathways, and emerging applications of 1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide, emphasizing its relevance in contemporary medicinal chemistry research.

The molecular structure of 1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide can be described as a derivative of azetidine, where the nitrogen atom is part of a five-membered lactam ring fused with an acetylamide moiety. The presence of both N-methoxy and N-methyl substituents introduces electron-donating effects that can modulate the reactivity and binding affinity of the molecule. This structural configuration makes it an intriguing candidate for further derivatization and exploration in drug discovery programs. The compound’s solubility profile, thermal stability, and spectroscopic characteristics have been thoroughly investigated, providing valuable insights into its handling and potential applications.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacophores due to their diverse biological activities. Azetidine derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer agents. The specific arrangement of functional groups in 1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide suggests potential interactions with biological targets such as enzymes and receptors. Preliminary computational studies have indicated that this compound may exhibit favorable binding properties to certain protein kinases, which are key targets in oncology research. These findings align with broader trends in medicinal chemistry where structure-based drug design leverages computational tools to accelerate the discovery process.

The synthesis of 1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the azetidine ring through intramolecular cyclization followed by functional group manipulations to introduce the acetyl, methoxy, and methyl groups. Advances in catalytic processes have enabled more efficient and scalable routes to this compound, reducing both reaction times and byproduct formation. Such improvements are critical for industrial applications where cost-effectiveness and environmental considerations are paramount. Researchers have also explored green chemistry principles to develop solvent-free or aqueous-based synthetic protocols for 1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide, further enhancing its sustainability profile.

One of the most compelling aspects of 1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide is its versatility as a building block for more complex molecules. By modifying specific functional groups or introducing additional substituents, chemists can generate libraries of derivatives with tailored properties. This approach has been successfully applied in high-throughput screening campaigns to identify novel bioactive compounds. For instance, researchers have synthesized analogs of this molecule that exhibit enhanced potency or selectivity against specific disease targets. Such discoveries underscore the importance of 1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide as a scaffold in modern drug development pipelines.

The pharmacological evaluation of 1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide has revealed intriguing biological activities that warrant further investigation. In vitro assays have demonstrated modest inhibitory effects on certain enzymes associated with metabolic pathways relevant to inflammation and cancer progression. These preliminary results are particularly exciting given the growing recognition of targeting these pathways for therapeutic intervention. Additionally, preclinical studies have begun to explore the compound’s potential as an adjuvant therapy in combination with existing treatments. Such combinatorial approaches are increasingly favored in oncology due to their ability to overcome drug resistance mechanisms.

From a regulatory perspective, 1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide (CAS No. 1428363-72-7) must meet stringent quality standards before it can be considered for clinical use. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its identity and purity. Good Manufacturing Practices (GMP) guidelines ensure that synthetic batches are consistent and reproducible across different production runs. These measures are essential for maintaining safety standards and ensuring that patients receive high-quality medications derived from well-characterized starting materials.

The future directions for research on 1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide are multifaceted and promising. Exploration into its mechanism of action could provide deeper insights into how it interacts with biological targets at a molecular level. Furthermore, interdisciplinary collaborations between chemists, biologists, and clinicians will be crucial for translating laboratory findings into tangible therapeutic benefits. As computational biology advances, machine learning models may help predict new derivatives with enhanced pharmacological profiles more efficiently than traditional methods alone could achieve.

In conclusion,1-acetyl-N-methoxy-N-methylazetidine-3-carboxamide represents a significant advancement in pharmaceutical chemistry with its unique structural features offering broad applicability across multiple therapeutic domains。 Its synthesis showcases modern organic methodologies while its biological activities hint at promising therapeutic avenues yet untapped。 As research continues，this compound will undoubtedly play an integral role not only in academic investigations but also within industrial drug development pipelines aiming toward safer，more effective treatments for human diseases worldwide。